N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-fluoro-4-methoxybenzenesulfonamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H19FN2O5S2/c1-25-17-9-8-15(12-16(17)18)27(23,24)19-13-4-6-14(7-5-13)20-10-2-3-11-26(20,21)22/h4-9,12,19H,2-3,10-11H2,1H3
• InChI Key: ZKEXDBPCMIRQMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O)F
• Molecular Formula: C17H19FN2O5S2
• Molecular Weight: 414.5 g/mol

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-fluoro-4-methoxybenzenesulfonamide, also known as DTT-205, is a small molecule inhibitor that has been developed for use in scientific research. This compound is a member of the sulfonamide class of compounds and has been shown to have potential for use in a variety of research applications.

Scientific Research Applications

Selective Cyclooxygenase-2 Inhibitors

A series of benzenesulfonamide derivatives have been synthesized and evaluated for their potential as selective cyclooxygenase-2 (COX-2) inhibitors. The introduction of a fluorine atom has shown to notably increase COX-1/COX-2 selectivity, leading to the identification of potent, highly selective, and orally active COX-2 inhibitors for the treatment of conditions such as rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Anticancer Activity

Benzenesulfonamide derivatives have also been synthesized and tested for their anticancer properties. Certain compounds have demonstrated significant inhibitory activity against various cancer cell lines, including human gastric adenocarcinoma and colorectal adenocarcinoma. This research highlights the potential of these compounds as lead compounds for developing new anticancer agents (Tsai et al., 2016).

Electrophilic Fluorinating Agents

The development of novel electrophilic fluorinating reagents, such as N-fluoro-benzenesulfonimides, has been explored for their ability to improve the enantioselectivity of products in fluorination reactions. These reagents offer a sterically demanding alternative to more traditional fluorinating agents, potentially opening new pathways for selective fluorination in organic synthesis (Yasui et al., 2011).